Rh(iii)-catalyzed C–H activation/cyclization of oximes with alkenes for regioselective synthesis of isoquinolines†
Organic & Biomolecular Chemistry Pub Date: 2016-06-01 DOI: 10.1039/C6OB00942E
Abstract
A Rh(III)-catalyzed C–H activation/cyclization of oximes and alkenes for facile and regioselective access to isoquinolines has been developed. This protocol features mild reaction conditions and easily accessible starting materials, and has been applied to the concise synthesis of moxaverine. A kinetic isotope effect study was conducted and a plausible mechanism was proposed.
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Journal Name：Organic & Biomolecular Chemistry
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